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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002

Essential Safety and Handling Guide for 3-(3-
Nitrophenoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-(3-Nitrophenoxy)aniline. Given the absence of a specific Safety Data Sheet
(SDS) for this compound, this guidance is based on the known hazards of its structural
analogs, aniline and 3-nitroaniline. It is imperative to treat 3-(3-Nitrophenoxy)aniline as a
hazardous substance and to adhere to the following protocols to ensure laboratory safety.

I. Hazard Assessment and Quantitative Data

3-(3-Nitrophenoxy)aniline is presumed to be toxic if inhaled, ingested, or absorbed through
the skin, and may cause irritation to the skin, eyes, and respiratory tract. Prolonged or repeated
exposure may lead to organ damage.[1] The presence of the nitroaniline moiety suggests
potential for methemoglobinemia, a condition that reduces the blood's oxygen-carrying
capacity, leading to symptoms like headache, dizziness, and cyanosis.[2][3]
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Data (for 3-Nitroaniline as
Property Source(s)
a close analog)

Physical State Yellow needles or powder [4]
Melting Point 111 -114°C [5]
Boiling Point 306 °C [5]
Flash Point 196 °C [5]
Oral LD50 (Rat) 250 mg/kg [6]
Dermal LD50 (Rabbit) 840 mg/kg [6]
Inhalation LC50 (Rat) 3.3 mg/L (4 hours) [6]
GHS Hazard Statements :222+H311+H331' H373, [1]

Il. Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedures is mandatory for all personnel handling 3-
(3-Nitrophenoxy)aniline.

A. Engineering Controls

o Ventilation: All work with 3-(3-Nitrophenoxy)aniline must be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.[7]

B. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category

Specification Source(s)

Hand Protection

Wear chemical-resistant

gloves. Recommended

materials include butyl rubber,
neoprene, or Viton.[6] Nitrile

gloves are not recommended 6]
for prolonged contact with
aniline-like compounds and

should be avoided.[6] Always
inspect gloves for integrity

before use.

Eye and Face Protection

Chemical splash goggles are

required at a minimum.[7]

When there is a risk of

splashing or a highly [7118]1[]
exothermic reaction, a face

shield should be worn in

addition to goggles.[8][9]

Skin and Body Protection

A full-length laboratory coat,

buttoned completely, is

required.[7][8] Long pants and [718]
closed-toe shoes must be worn

at all times.[7][8]

Respiratory Protection

If there is a potential for

exposure above established

limits despite engineering

controls, a NIOSH-approved

respirator is necessary.[3][10]

Use of a respirator requires SR
enrollment in a respiratory

protection program, including

medical evaluation and fit

testing.[6][8]
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C. Handling and Storage

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[3] Do not eat, drink, or smoke in areas where this chemical
is handled or stored.[1][5]

o Storage: Store 3-(3-Nitrophenoxy)aniline in a tightly closed, properly labeled container in a
cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents and acids.[6][11] The storage area should be secured and below eye level.[6]

lll. Emergency and Disposal Plan
A. Emergency Procedures
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Exposure Route First Aid Measures Source(s)

Immediately move the affected

person to fresh air. If breathing
Inhalation is difficult, administer oxygen. [71[10]

Seek immediate medical

attention.[7][10]

Immediately remove
contaminated clothing.[10]
Flush the affected skin with
Skin Contact copious amounts of water for [7][10]
at least 15 minutes. Seek
immediate medical attention.
[7][20]

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids occasionally.[7]
Eye Contact ) [71[10]
[10] Remove contact lenses if
present and easy to do.[10]
Seek immediate medical

attention.

Do NOT induce vomiting.[5]
) Rinse the mouth with water
Ingestion ] ) ] [71[51112]
and seek immediate medical

attention.[7][12]

B. Spill Management

o Small Spills: For small spills within a fume hood, absorb the material with an inert substance
like vermiculite or sand.[3] Place the absorbed material into a sealed container for hazardous
waste disposal.[6]

o Large Spills: Evacuate the area and contact the institution's environmental health and safety
department immediately.
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C. Disposal Plan

o Waste Collection: All waste containing 3-(3-Nitrophenoxy)aniline must be collected in a
designated, labeled, and sealed container for hazardous waste.[13]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.[13]

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
service, in accordance with all local, state, and federal regulations.[5][11][12] Do not dispose
of this material down the drain or in the regular trash.[5][11][14]

IV. Workflow and Logic Diagrams

The following diagram illustrates the standard operating procedure for handling 3-(3-
Nitrophenoxy)aniline, from preparation to disposal.
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Safe Handling Workflow for 3-(3-Nitrophenoxy)aniline

Preparation

Review SDS/Safety Info

Don Appropriate PPE

Prepare Fume Hood

Handling

Weigh/Handle Compound

Perform Experiment

/ \\I\f emergency

Cleanup & Di’spo/sal \Emergency
Decontaminate Glassware Spill or Exposure Occurs
Collect Hazardous Waste Follow Emergency Procedures

Dispose via EHS Notify Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for handling 3-(3-Nitrophenoxy)aniline.
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This second diagram outlines the decision-making process for selecting the appropriate
personal protective equipment.

PPE Selection Logic

Handling 3-(3-Nitrophenoxy)aniline?

igh Inhalation Risk

election Logi

Lab Coat (closed) NIOSH Respirator

Chemical Goggles

Splash/Exotherm Rjsk

Chemical-Resistant Gloves

(Butyl, Neoprene, Viton) Face Shield

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15231002?utm_src=pdf-body-img
https://www.benchchem.com/product/b15231002?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/aldrich/n9829?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. nbinno.com [nbinno.com]
. nj.gov [nj.gov]

. 3-Nitroaniline | C6H6N202 | CID 7423 - PubChem [pubchem.ncbi.nlm.nih.gov]

2
3
4
e 5. fishersci.com [fishersci.com]
6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
7. ipo.rutgers.edu [ipo.rutgers.edu]
8

. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 9. hsa.ie [hsa.ie]

e 10. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

e 11. carlroth.com:443 [carlroth.com:443]

o 12. oxfordlabfinechem.com [oxfordlabfinechem.com]
e 13. engineering.purdue.edu [engineering.purdue.edu]
e 14. carlroth.com:443 [carlroth.com:443]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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